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Abstract

Isovaline (2-amino-2-methylbutanoic acid) is a non-proteinogenic, a,a-disubstituted amino acid
of significant interest in astrobiology, pharmacology, and peptide chemistry. Unlike most amino
acids found in terrestrial biology, isovaline possesses a quaternary a-carbon, which imparts a
high resistance to racemization. It is famously found in carbonaceous chondrite meteorites,
often with a significant enantiomeric excess of the L-form, providing clues to the prebiotic
origins of homochirality on Earth.[1][2][3] Furthermore, isovaline enantiomers exhibit notable
pharmacological activities, including peripherally restricted analgesia and anticonvulsant
properties, making them promising candidates for drug development.[3][4][5] This guide
provides a comprehensive technical overview of the D- and L-enantiomers of isovaline,
detailing their physicochemical properties, biological activities, analytical protocols, and
mechanisms of action.

Physicochemical Properties

Isovaline's two enantiomers, D-(-)-Isovaline (R-configuration) and L-(+)-Isovaline (S-
configuration), share identical physical properties except for their interaction with plane-
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polarized light.[6] Its structure, featuring a methyl and an ethyl group on the a-carbon, prevents
racemization under conditions that would typically affect a-hydrogen amino acids.[2]

Property D-(-)-Isovaline L-(+)-Isovaline Reference(s)
(R)-2-Amino-2- (S)-2-Amino-2-
Synonyms o o [3]
methylbutanoic acid methylbutanoic acid
CAS Number 3059-97-0 595-40-4 [3]
Molecular Formula CsH11NO:2 CsH11NO:2 [71[81I9]
Molecular Weight 117.15 g/mol 117.15 g/mol [7118119]1[10]
White crystalline White crystalline
Appearance [719111]
powder or needles powder
Melting Point 276-278 °C ~289 °C (estimate) [7119]
N _ -9.4° (c=5 in H20 at +11.13° (c=5in H20
Specific Rotation [a] [7119]
25°C) at 25°C)
pKa (Predicted) 2.38+0.10 2.38+0.10 [71[9111]
- ) Soluble in water (100
Solubility Freely soluble in water [71[12]
mg/mL)

Biological and Pharmacological Activity

Both enantiomers of isovaline have demonstrated significant biological activity, particularly in
the nervous system. A key feature is their inability to cross the blood-brain barrier, which
restricts their action to the peripheral nervous system and avoids central side effects like
sedation.[3][4]

Analgesic Activity

Racemic isovaline and its individual enantiomers produce analgesia in various mouse models
of pain.[4][13] This effect is particularly relevant for persistent pain states.

e Mechanism of Action: The analgesic effect is primarily mediated by the activation of
peripheral y-aminobutyric acid type B (GABA-B) receptors.[3][4] Activation of these G-protein
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coupled receptors leads to the opening of inwardly rectifying K+ channels, hyperpolarizing
the neuron and inhibiting nociceptive signaling.[1][14] The antiallodynic effects of isovaline
can be blocked by GABA-B antagonists and potentiated by GABA-B modulators.[4]
However, some studies using recombinant or cultured neuron preparations have not
observed direct activation of GABA-B receptor-coupled potassium currents by R-isovaline,
suggesting the mechanism may be complex or involve receptor subtypes with different
signaling properties.[1][15]

» Efficacy: In the formalin paw test in mice, intravenous administration of racemic (RS)-
isovaline dose-dependently reduces phase Il (inflammatory) pain responses.[13]

Compound Assay Efficacy (EDso) Animal Model Reference(s)
] Formalin Paw Female CD-1
RS-Isovaline 66 mg/kg (IV) ] [13]
Test (Phase 1) Mice

Anticonvulsant Activity

Racemic isovaline exhibits anticonvulsant properties in in vitro models of seizure.[5]

» Mechanism of Action: Isovaline's anticonvulsant effect is attributed to an increase in the
spontaneous activity of inhibitory interneurons in the hippocampus, without directly affecting
pyramidal neurons.[5] This enhancement of inhibitory tone helps to suppress seizure-like
events.

o Efficacy: In rat hippocampal slices, isovaline significantly reduces the amplitude and duration
of seizure-like events induced by chemical convulsants.
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Chromatographic Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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